Cas no 107615-60-1 (MONO-DODECYL ITACONATE)

• Product Name: MONO-DODECYL ITACONATE
• CAS No: 107615-60-1
• MF: C₁₇H₂₉O₄
• MW: 297.409765958786
• MDL: MFCD00080500
• CID: 127617
• PubChem ID: 21999216
• Update Time: 2025-04-18

MONO-DODECYL ITACONATE Chemical and Physical Properties

Names and Identifiers

• MONO-DODECYL ITACONATE
• 3-dodecoxycarbonylbut-3-enoate
• 2-[2-(dodecyloxy)-2-oxoethyl]acrylic acid
• DL-octopaminehydrochloride
• 3-[(dodecyloxy)carbonyl]but-3-enoate
• 107615-60-1
• DTXSID30621363

• MDL： MFCD00080500
• Inchi： 1S/C17H30O4/c1-3-4-5-6-7-8-9-10-11-12-13-21-17(20)15(2)14-16(18)19/h2-14H2,1H3,(H,18,19)/p-1
• InChI Key： JELFVXVEOTVGKC-UHFFFAOYSA-M
• SMILES： O(C(C(=C)CC(=O)[O-])=O)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 298.21400
• Monoisotopic Mass: 297.20658440g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 14
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 63.60000
• LogP: 4.48140